Cas no 2248329-69-1 (3-Amino-2-(difluoromethyl)benzoic acid)

• Product Name: 3-Amino-2-(difluoromethyl)benzoic acid
• CAS No: 2248329-69-1
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 6051199
• PubChem ID: 137937911
• Update Time: 2025-09-28

3-Amino-2-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509377
• 2248329-69-1
• 3-Amino-2-(difluoromethyl)benzoic acid

• Inchi： 1S/C8H7F2NO2/c9-7(10)6-4(8(12)13)2-1-3-5(6)11/h1-3,7H,11H2,(H,12,13)
• InChI Key： FVLKOWVLIHUBDZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(=O)O)N)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2-(difluoromethyl)benzoic acid

Introduction to 3-Amino-2-(difluoromethyl)benzoic acid (CAS No: 2248329-69-1) and Its Emerging Applications in Chemical Biology

3-Amino-2-(difluoromethyl)benzoic acid, identified by the chemical compound identifier CAS No: 2248329-69-1, represents a significant advancement in the realm of specialized organic compounds. This compound, characterized by its unique structural framework comprising an amino group at the third position and a difluoromethyl substituent at the second position of a benzoic acid backbone, has garnered considerable attention within the scientific community. Its molecular structure not only imparts distinctive chemical properties but also opens up a myriad of possibilities for applications in pharmaceutical research, agrochemical development, and material science.

The synthesis and characterization of 3-Amino-2-(difluoromethyl)benzoic acid have been refined through cutting-edge methodologies, ensuring high purity and yield. The presence of both an amino group and a difluoromethyl moiety makes this compound a versatile intermediate in organic synthesis. The amino group facilitates nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and binding affinity in drug-like molecules. These attributes have positioned 3-Amino-2-(difluoromethyl)benzoic acid as a valuable building block for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The incorporation of fluorine atoms into drug candidates has been shown to modulate pharmacokinetic properties, including bioavailability, metabolic clearance, and target specificity. Among these, 3-Amino-2-(difluoromethyl)benzoic acid stands out due to its dual functionality, which allows for fine-tuning of molecular interactions. This has led to its exploration as a precursor in the design of novel therapeutic agents targeting various diseases.

One of the most compelling areas where 3-Amino-2-(difluoromethyl)benzoic acid is making strides is in oncology research. Fluorinated benzoic acids have been implicated in the development of kinase inhibitors, which are pivotal in treating cancers by inhibiting aberrant signaling pathways. Studies have demonstrated that derivatives of 3-Amino-2-(difluoromethyl)benzoic acid exhibit promising inhibitory activity against certain cancer-associated kinases. The enhanced binding affinity attributed to the difluoromethyl group helps in achieving higher selectivity, minimizing off-target effects, and improving overall therapeutic efficacy.

The role of 3-Amino-2-(difluoromethyl)benzoic acid extends beyond oncology. Researchers are investigating its potential in anti-inflammatory therapies, where its structural features contribute to modulating inflammatory cytokine production. Additionally, its application in neurodegenerative disease models is being explored, with preliminary studies suggesting that it may interact with specific neural receptors involved in conditions such as Alzheimer's disease and Parkinson's disease.

In agrochemical applications, 3-Amino-2-(difluoromethyl)benzoic acid is being evaluated as a precursor for developing novel pesticides and herbicides. The presence of fluorine atoms enhances the compound's stability under environmental conditions while maintaining its efficacy against pests. This aligns with the growing demand for sustainable agricultural practices that require compounds with improved environmental profiles.

The synthetic pathways for 3-Amino-2-(difluoromethyl)benzoic acid have been optimized to ensure scalability and cost-effectiveness. Advanced catalytic methods and green chemistry principles are being employed to minimize waste and energy consumption during production. These efforts not only make the compound more accessible but also contribute to reducing the environmental footprint of chemical manufacturing processes.

As computational chemistry advances, virtual screening techniques are being increasingly utilized to identify new applications for 3-Amino-2-(difluoromethyl)benzoic acid. High-throughput virtual screening allows researchers to predict potential interactions between this compound and biological targets with remarkable accuracy. This approach has accelerated the discovery pipeline for drug candidates derived from fluorinated benzoic acids.

The future prospects for 3-Amino-2-(difluoromethyl)benzoic acid are vast and multifaceted. Ongoing research aims to uncover new therapeutic applications and refine synthetic methodologies for greater efficiency. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society. As our understanding of molecular interactions deepens, compounds like 3-Amino-2-(difluoromethyl)benzoic acid will continue to play a pivotal role in shaping the future of chemical biology and drug discovery.